Cas no 7783-85-9 (Ammonium Iron(II) Sulfate Hexahydrate (Mohr’s Salt))

• Product Name: Ammonium Iron(II) Sulfate Hexahydrate (Mohr’s Salt)
• CAS No: 7783-85-9
• MF: FeH₇NO₅S
• MW: 188.969280481339
• MDL: MFCD00150530
• CID: 47846
• PubChem ID: 24894782
• Update Time: 2024-12-09

Ammonium Iron(II) Sulfate Hexahydrate (Mohr’s Salt) Chemical and Physical Properties

Names and Identifiers

• Ammonium iron (II) sulfate hexahydrate
• Ferrous ammonium sulfate
• Mohrs salt
• Ammonium iron (II) sulfate
• ammonium ferrous sulfate hexahydrate
• Ammonium Iron(II) Sulphate
• Ammoniumironsulfatehexahydrate
• FERROUS AMMONIUM SULPHATE
• Ammonium ferrous salts
• Ferrous ammonium salts
• Ammonium iron(Ⅱ) sulfate hexahydrate
• Ferrous ammonium sulfate hexahydrate
• ACS
• Ferrous aluM
• Mohr'salt
• Ammonium iron(II) sulfate hexahydrate
• FERROUS AMMONIUM SULFATE HEXAHYDRATE*SIG MAULTRA
• AMMONIUM IRON(II) SULFATE HEXAHYDRATE, 9 9.997%
• AMMONIUM IRON(II) SULFATE HEXAHYDRATE, 9 9%, A.C.S. REAGENT
• AMMONIUM IRON(II) SULFATE HEXAHYDRATE, REAGENTPLUS TM, >= 99%
• AMMONIUM IRON(II) SULFATE-6-HYDRATE EXTR A PURE
• AMMONIUM IRON(II) SULFATE-6-HYDRATE R. G., REAG. ISO, RE
• AmmoniumIron(II)SulfateHexahydrateReagentAcs(Crystals)
• FerrousAmmmoniumSulfate,Hexahydrate
• Ammonium Iron(II) Sulfate Hexahydrate (Mohr’s Salt)

• MDL： MFCD00150530
• Inchi： 1S/Fe.H3N.H2O4S.H2O/c;;1-5(2,3)4;/h;1H3;(H2,1,2,3,4);1H2
• InChI Key： JXXBNTIWCIJSHO-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.[Fe].N.O

Computed Properties

• Exact Mass: 391.97100
• Monoisotopic Mass: 391.970537
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185

Experimental Properties

• Color/Form: Light green crystals or powders. Sensitive to light. Gradually weathered and oxidized in the air.
• Density: 1,864 g/cm3
• Melting Point: 100 °C (dec.) (lit.)
• PH: 2.5-4.0 (25℃, 0.5M in H2O)
• Solubility: H2O: 0.5 M at 20 °C, clear, faintly yellow-green
• Water Partition Coefficient: 269 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with sulfuric acid.
• PSA: 233.48000
• LogP: 0.43030
• Merck: 14,521
• Sensitiveness: Air & Light Sensitive
• Solubility: Soluble in water, almost insoluble in ethanol.

Ammonium Iron(II) Sulfate Hexahydrate (Mohr’s Salt) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8-10-23
• RTECS：BR6500000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds